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Compound of Interest

Compound Name:
VH 101 phenol-alkylC4-amine

dihydrochloride

CAS No.: 2564467-03-2

Cat. No.: B2379568

Get Quote

Part 1: Physicochemical Profile & Solvent Logic
The solubility behavior of VH 101 dihydrochloride is governed by a "tug-of-war" between two

structural domains:

The VHL Ligand Core (Lipophilic): The hydroxyproline-based core is hydrophobic and

requires organic solvents (DMSO, DMF) for complete solubilization.

The Amine-Linker Salt (Hydrophilic): The dihydrochloride tail (

) is highly polar and water-soluble.

The Critical Challenge: While water can dissolve the salt moiety, it often fails to solvate the

lipophilic core at high concentrations, leading to cloudy suspensions or "crashing out."

Conversely, pure non-polar solvents (like Hexane or DCM) cannot dissociate the salt lattice.
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Solvent Solubility Rating
Application
Context

Technical Notes

DMSO (Dimethyl

Sulfoxide)

Excellent

(Recommended)

Stock Solutions,

Chemical Synthesis

Dissolves both the

lipophilic core and the

salt. Hygroscopic; use

anhydrous grade for

synthesis.

Water / PBS Moderate to Poor
Biological Assays

(Diluted)

High concentrations

(>10 mM) may

precipitate the

hydrophobic core.

Acidic pH due to HCl

salt.

DMF

(Dimethylformamide)
Good Chemical Synthesis

Good alternative to

DMSO for coupling

reactions. Easier to

remove via

evaporation.

Ethanol / Methanol Variable Not Recommended

Solubility is

unpredictable; risk of

esterification or

solvation issues

during storage.

Part 2: Step-by-Step Protocols
Protocol A: Preparation of High-Concentration Stock Solution
(Standard)
Purpose: To create a stable, long-term storage solution (typically 10 mM - 100 mM).

Reagents:

VH 101 Dihydrochloride solid (Store at -20°C, desiccated).
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Anhydrous DMSO (Grade

99.9%).

Procedure:

Equilibration: Remove the product vial from the freezer and allow it to warm to room

temperature (RT) for at least 30 minutes before opening.

Causality: Opening a cold vial introduces atmospheric moisture, which condenses on the

hygroscopic salt, causing hydrolysis or weighing errors.

Weighing: Weigh the desired amount of solid.

Note: The molecular weight (MW) must include the salt (approx. 670–710 Da depending

on linker length). Refer to the specific batch CoA.

Solubilization: Add Anhydrous DMSO to achieve the target concentration.

Technique: Add solvent in two steps. Add 50% of the volume, vortex for 30 seconds, then

add the remaining 50%. This prevents "clumping" of the salt at the vial bottom.

Sonication: If visible particles remain, sonicate in a water bath at RT for 2–5 minutes.

Validation: Solution must be optically clear with no turbidity.

Storage: Aliquot into small volumes (e.g., 50

L) to avoid freeze-thaw cycles. Store at -80°C (6 months) or -20°C (1 month).

Protocol B: "Free-Basing" for PROTAC Synthesis (Chemical
Conjugation)
Purpose: To react the terminal amine of VH 101 with an NHS-ester or aldehyde target ligand.

The HCl salt must be neutralized for the nucleophilic attack to occur.

Reagents:

VH 101 Dihydrochloride Stock (in DMSO/DMF).
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Organic Base: DIPEA (N,N-Diisopropylethylamine) or TEA (Triethylamine).

Procedure:

Dissolve: Prepare the VH 101 salt in the reaction solvent (DMSO or DMF) at the reaction

concentration (e.g., 0.1 M).

Neutralize: Add 2.5 to 3.0 equivalents of DIPEA relative to the VH 101 salt.

Mechanism:[2][3] The first 2 equivalents neutralize the

. The excess (0.5–1.0 eq) ensures the amine remains deprotonated (

) and nucleophilic.

Observation: You may see a transient "smoke" or slight precipitate (Ammonium chloride

salts) depending on concentration; this usually does not interfere with the reaction.

React: Add the electrophile (Target Ligand-NHS ester) immediately after base addition.

Part 3: Visualization & Logic Flows
Figure 1: Solubilization & Usage Workflow
Caption: Logical flow for handling VH 101 salts from solid state to experimental application,

highlighting the critical neutralization step for synthesis.
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Part 4: Troubleshooting & Stability
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Observation Root Cause Corrective Action

Precipitation upon aqueous

dilution

The lipophilic VHL core is

crashing out of solution.

1. Vortex immediately upon

addition.2. Do not exceed 100

M final concentration in

media.3. Warm media to 37°C

before addition.

Low conjugation yield

(Synthesis)

Failure to neutralize the HCl

salt.

Ensure DIPEA/TEA is added

(at least 2.5 eq). The amine

cannot react while protonated (

).

Gummy/Sticky Solid
Hygroscopic moisture

absorption.

Dry the solid under high

vacuum or lyophilize before

weighing. Always equilibrate

vials before opening.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2379568/docs#application-note-solvent-selection-
handling-of-vh-101-dihydrochloride-salts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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